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Compound of Interest

Compound Name: 2-(2-Bromophenyl)propan-2-ol

CAS No.: 7073-69-0

Cat. No.: B1267433

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-(2-Bromophenyl)propan-2-ol (CAS Number: 7073-69-0), a compound

often used in organic synthesis.

Immediate Safety and Hazard Information
2-(2-Bromophenyl)propan-2-ol is a solid substance that is classified as acutely toxic if

swallowed.[1] It is crucial to handle this chemical with appropriate personal protective

equipment (PPE) and to be aware of its potential hazards.

Hazard Classifications:

Acute Toxicity (Oral): Category 3[1]

GHS Pictogram: GHS06 (Skull and Crossbones)[1]

Signal Word: Danger[1]
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Precautionary Statements:

P264: Wash hands thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[1]

P405: Store locked up.[1][2]

P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1][2]

Quantitative Data Summary
Property Value Reference

CAS Number 7073-69-0 [1][3][4]

Molecular Formula C₉H₁₁BrO [1]

Molecular Weight 215.09 g/mol [1]

Appearance Solid [1]

Storage Class

6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds

or compounds which cause

chronic effects

[1]

WGK (Water Hazard Class)
WGK 3 (highly hazardous for

water)
[1]

Step-by-Step Disposal Protocol
The proper disposal of 2-(2-Bromophenyl)propan-2-ol and its containers must be conducted

in a manner that minimizes risk to personnel and the environment. Adherence to institutional

and local regulations is mandatory.

1. Personal Protective Equipment (PPE):
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use and disposed of properly after handling.

Eye/Face Protection: Use tightly fitting safety goggles or a face shield.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Respiratory Protection: If working in an area with poor ventilation or where dust may be

generated, use a NIOSH-approved respirator.

2. Waste Collection:

Unused Product: Collect surplus and non-recyclable 2-(2-Bromophenyl)propan-2-ol in a

designated, properly labeled, and sealed container for chemical waste.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as absorbent pads, gloves, and weighing papers, should be considered hazardous waste

and collected in the same manner.

Empty Containers: Dispose of empty containers as unused product, as they may retain

hazardous residues.[5]

3. Spill Management:

Minor Spills: In case of a small spill, avoid generating dust.[5] Carefully sweep up the solid

material and place it in a suitable, closed container for disposal.[5]

Major Spills: Evacuate the area and prevent entry. Ensure adequate ventilation.[5] Contact

your institution's environmental health and safety (EHS) department for guidance on cleanup

and disposal.

Environmental Precautions: Prevent the chemical from entering drains or waterways.[2]

4. Final Disposal:

Licensed Disposal Company: The collected waste must be disposed of through a licensed

professional waste disposal service.[5] Do not attempt to dispose of this chemical in
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standard laboratory trash or down the drain.

Incineration: A common method for the disposal of this type of chemical waste is to burn it in

a chemical incinerator equipped with an afterburner and scrubber.[5] This should only be

performed by a licensed facility.

Regulatory Compliance: All disposal activities must be in strict accordance with local,

regional, and national regulations.[2]

Disposal Workflow Diagram

Preparation Waste Collection Temporary Storage Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in
Designated Container

Label Container Clearly
'Hazardous Waste'

Securely Seal
Store in a Secure,
Designated Area

Contact Environmental
Health & Safety (EHS)

Arrange for Pickup by
Licensed Waste Disposal Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(2-Bromophenyl)propan-2-ol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

2. echemi.com [echemi.com]

3. 2-(2-Bromophenyl)-2-propanol | 7073-69-0 [chemicalbook.com]

4. 2-(2-Bromophenyl)propan-2-ol 95% | CAS: 7073-69-0 | AChemBlock [achemblock.com]

5. capotchem.com [capotchem.com]

To cite this document: BenchChem. [Safe Disposal of 2-(2-Bromophenyl)propan-2-ol: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.capotchem.com/doc/viewmsds_2077-19-2.html
https://www.echemi.com/sds/2-4-bromophenylpropan-2-ol-pd180727107709.html
https://www.benchchem.com/product/b1267433/docs?utm_src=pdf-body-img#safe-disposal-of-2-2-bromophenyl-propan-2-ol-a-procedural-guide
https://www.benchchem.com/product/b1267433?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020091
https://www.echemi.com/sds/2-4-bromophenylpropan-2-ol-pd180727107709.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81240117.htm
https://www.achemblock.com/d-2711-2-2-bromophenyl-propan-2-ol.html
https://www.capotchem.com/doc/viewmsds_2077-19-2.html
https://www.benchchem.com/product/b1267433/docs#safe-disposal-of-2-2-bromophenyl-propan-2-ol-a-procedural-guide
https://www.benchchem.com/product/b1267433/docs#safe-disposal-of-2-2-bromophenyl-propan-2-ol-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1267433/docs#safe-disposal-of-2-2-bromophenyl-
propan-2-ol-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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